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Compound of Interest

Compound Name: 4-Nitro-2,1,3-benzoxadiazole

Cat. No.: B059055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available health and

safety information for 4-Nitro-2,1,3-benzoxadiazole (NBD). It is intended for informational

purposes for a professional audience and should not be substituted for a formal risk

assessment. All laboratory work should be conducted in accordance with institutional and

national safety guidelines.

Introduction
4-Nitro-2,1,3-benzoxadiazole, also known as 4-nitrobenzofurazan, is a heterocyclic aromatic

compound. Its derivatives are widely utilized in biomedical research as fluorescent probes for

labeling and sensing biomolecules. While the photophysical properties of NBD derivatives are

well-documented, a comprehensive toxicological profile of the parent compound, 4-Nitro-2,1,3-
benzoxadiazole, is not extensively available in public literature. This guide synthesizes the

existing safety data, information on related compounds, and the general toxicological profile of

nitroaromatic compounds to provide a thorough understanding of the potential hazards

associated with its handling and use.

Hazard Identification and Classification
Based on available safety data sheets from suppliers, 4-Nitro-2,1,3-benzoxadiazole is

classified as an irritant.
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GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Signal Word: Warning

Pictogram:

Exclamation Mark

Physical and Chemical Properties
A summary of the physical and chemical properties of 4-Nitro-2,1,3-benzoxadiazole is

presented in Table 1.

Property Value

CAS Number 16322-19-3

Molecular Formula C₆H₃N₃O₃

Molecular Weight 165.11 g/mol

Appearance Not Available

Melting Point Not Available

Boiling Point Not Available

Solubility Not Available

Toxicological Data
Direct experimental toxicological data, such as LD50 or LC50 values for 4-Nitro-2,1,3-
benzoxadiazole, are not readily available in the public domain. The hazard classifications are
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likely based on computational models and structural similarities to other nitroaromatic

compounds.

General Toxicology of Nitroaromatic Compounds
Nitroaromatic compounds are a class of chemicals known for their potential toxicity.[1][2] The

primary mechanism of toxicity for many nitroaromatics involves the enzymatic reduction of the

nitro group to form nitro anion radicals.[2] These radicals can then react with molecular oxygen

to produce superoxide anions and other reactive oxygen species (ROS), leading to oxidative

stress.[2] Oxidative stress can damage cellular components, including DNA, proteins, and

lipids, ultimately leading to cytotoxicity, mutagenicity, and carcinogenicity.[1][3]

Genotoxicity and Mutagenicity
Many nitroaromatic compounds have been shown to be mutagenic and genotoxic.[3] The

genotoxicity is often dependent on the metabolic reduction of the nitro group.[3][4] While

specific studies on the genotoxicity of 4-Nitro-2,1,3-benzoxadiazole are not available, its

chemical structure suggests that it may share these properties with other nitroaromatics.

Handling and Safety Precautions
Given the irritant nature of 4-Nitro-2,1,3-benzoxadiazole and the general toxicity of

nitroaromatic compounds, strict safety protocols should be followed.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear nitrile or other appropriate chemical-resistant gloves. A lab coat or

other protective clothing should be worn to prevent skin contact.
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Respiratory Protection: If working with powders or aerosols, or in poorly ventilated areas, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates

should be used.

Hygiene Measures:

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in laboratory areas.

Remove contaminated clothing and wash before reuse.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Experimental Protocols and Methodologies
Detailed experimental protocols for the safety evaluation of 4-Nitro-2,1,3-benzoxadiazole are

not available in the published literature. However, a general workflow for assessing the in vitro

cytotoxicity of a chemical compound is provided below as a representative example.

Preparation Exposure Assay Data Analysis

Prepare stock solution
of 4-Nitro-2,1,3-benzoxadiazole

in a suitable solvent (e.g., DMSO)

Perform serial dilutions
of the stock solution

in cell culture medium

Dilute

Culture selected cell line
(e.g., HeLa, HepG2)
to desired confluency

Treat cells with varying
concentrations of the compound

for a defined time period (e.g., 24, 48, 72h)

Seed

Expose
Perform cytotoxicity assay

(e.g., MTT, LDH, or
neutral red uptake assay)

Assay
Measure absorbance or

fluorescence using a
plate reader

Read Calculate the IC50 value
(concentration that inhibits

50% of cell viability)

Analyze Plot dose-response curves
Visualize

Click to download full resolution via product page

In Vitro Cytotoxicity Assessment Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b059055?utm_src=pdf-body
https://www.benchchem.com/product/b059055?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b059055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways
Specific signaling pathways modulated by 4-Nitro-2,1,3-benzoxadiazole that are directly

linked to its general toxicity have not been elucidated. However, the general mechanism of

toxicity for nitroaromatic compounds involves the generation of reactive oxygen species (ROS)

and subsequent oxidative stress.
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General Mechanism of Nitroaromatic Compound-Induced Oxidative Stress
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Derivatives of 7-nitro-2,1,3-benzoxadiazole have been shown to inhibit glutathione S-

transferases (GSTs), which can lead to the activation of the c-Jun N-terminal kinase (JNK)

pathway and induce apoptosis in tumor cells.[5][6] While this is a specific mechanism of action

for certain derivatives and may not be directly applicable to the general toxicity of the parent

compound, it highlights the potential for NBD-containing molecules to interact with and

modulate critical cellular signaling pathways.

Conclusion
4-Nitro-2,1,3-benzoxadiazole is a chemical that should be handled with care, following

standard laboratory safety procedures for irritant compounds. While specific quantitative

toxicological data is lacking, its classification as a nitroaromatic compound suggests the

potential for more severe health effects, including cytotoxicity and genotoxicity, likely mediated

through oxidative stress. Researchers and drug development professionals should be aware of

these potential hazards and implement appropriate safety measures to minimize exposure.

Further toxicological studies are warranted to fully characterize the health and safety profile of

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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